3-benzyl-6-[5-methyl-1-(4-methylphenyl)-1H-1,2,3-triazol-4-yl][1,2,4]triazolo[3,4-b][1,3,4]thiadiazole
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
3-benzyl-6-[5-methyl-1-(4-methylphenyl)-1H-1,2,3-triazol-4-yl][1,2,4]triazolo[3,4-b][1,3,4]thiadiazole is a useful research compound. Its molecular formula is C20H17N7S and its molecular weight is 387.47. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Synthesis and Characterization
Research efforts in this area often focus on the synthesis and structural characterization of triazolo[3,4-b][1,3,4]thiadiazoles. For example, the crystal structure of a closely related compound was synthesized and investigated using techniques such as X-ray crystallography, NMR, MS, and IR spectroscopy (Dong, Quan, Zhu, & Li, 2002). These studies are essential for understanding the chemical and physical properties of these compounds, which can influence their potential applications in various fields of research.
Anticancer Activity
Compounds within the triazolo[3,4-b][1,3,4]thiadiazole family have been synthesized and screened for their anticancer activity. A series of fluorinated derivatives demonstrated moderate to good antiproliferative potency against various cancer cell lines, including human breast cancer, osteosarcoma, and myeloid leukemia (Chowrasia, Karthikeyan, Choure, Sahabjada, Gupta, Arshad, & Trivedi, 2017). These findings suggest that certain structural modifications to the triazolo[3,4-b][1,3,4]thiadiazole core can enhance anticancer activity, offering a pathway for the development of new therapeutic agents.
Antimicrobial and Antifungal Activities
The antimicrobial and antifungal properties of triazolo[3,4-b][1,3,4]thiadiazoles have also been explored. A novel series of compounds were synthesized and showed promising antimicrobial activities against a range of Gram-positive and Gram-negative bacteria, as well as antifungal effects (Idrees, Kola, & Siddiqui, 2019). This indicates the potential for these compounds to be developed into new antimicrobial agents to combat resistant strains of bacteria and fungi.
Enzyme Inhibition
Some triazolo[3,4-b][1,3,4]thiadiazoles have been identified as effective enzyme inhibitors, which is significant for the development of drugs targeting specific enzymes involved in disease processes. For instance, novel triazolo-thiadiazoles were synthesized as inhibitors of protein tyrosine phosphatase 1B (PTP1B), showing effectiveness against human hepatoma cells and potential for therapeutic applications (Baburajeev et al., 2015).
Mechanism of Action
Target of Action
Similar compounds in the triazole class have been found to interact with a variety of enzymes and receptors .
Mode of Action
It’s known that triazole compounds can bind in the biological system with a variety of enzymes and receptors, leading to versatile biological activities .
Biochemical Pathways
It’s known that triazole compounds can affect a wide range of biochemical pathways due to their ability to bind with various enzymes and receptors .
Pharmacokinetics
Triazole compounds are generally known for their good bioavailability .
Result of Action
Similar compounds in the triazole class have been found to exhibit a broad spectrum of pharmacological properties .
Action Environment
It’s known that the biological activities of similar compounds in the triazole class can be influenced by various environmental factors .
Biochemical Analysis
Biochemical Properties
The compound interacts with various enzymes and proteins, influencing biochemical reactions. For instance, it has been found to inhibit Mtb shikimate dehydrogenase, an essential protein for the biosynthesis of the chorismate end product . This interaction suggests that 3-benzyl-6-[5-methyl-1-(4-methylphenyl)-1H-1,2,3-triazol-4-yl][1,2,4]triazolo[3,4-b][1,3,4]thiadiazole could be a promising therapeutic target for the development of new-generation anti-TB agents .
Molecular Mechanism
The molecular mechanism of action of this compound involves binding interactions with biomolecules, enzyme inhibition or activation, and changes in gene expression. For example, it inhibits Mtb shikimate dehydrogenase, thereby disrupting the biosynthesis of the chorismate end product .
Properties
IUPAC Name |
3-benzyl-6-[5-methyl-1-(4-methylphenyl)triazol-4-yl]-[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H17N7S/c1-13-8-10-16(11-9-13)26-14(2)18(22-25-26)19-24-27-17(21-23-20(27)28-19)12-15-6-4-3-5-7-15/h3-11H,12H2,1-2H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
JQWOUXVZPANVQO-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC=C(C=C1)N2C(=C(N=N2)C3=NN4C(=NN=C4S3)CC5=CC=CC=C5)C |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H17N7S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
387.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.